Cas no 1261768-76-6 (2-Amino-6-phenyl-1H-pyrrolo[2,3-b]pyridine)
2-Amino-6-phenyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-6-phenyl-1H-pyrrolo[2,3-b]pyridine
- 1261768-76-6
- 6-Phenyl-1H-pyrrolo[2,3-b]pyridin-2-amine
-
- MDL: MFCD18415445
- Inchi: 1S/C13H11N3/c14-12-8-10-6-7-11(15-13(10)16-12)9-4-2-1-3-5-9/h1-8H,14H2,(H,15,16)
- InChI Key: QOYUGTOIUFLMLS-UHFFFAOYSA-N
- SMILES: N1C(=CC2=CC=C(C3C=CC=CC=3)N=C12)N
Computed Properties
- Exact Mass: 209.095297364g/mol
- Monoisotopic Mass: 209.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 54.7Ų
2-Amino-6-phenyl-1H-pyrrolo[2,3-b]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022005339-250mg |
2-Amino-6-phenyl-1H-pyrrolo[2,3-b]pyridine |
1261768-76-6 | 97% | 250mg |
$673.20 | 2022-03-01 | |
| Alichem | A022005339-500mg |
2-Amino-6-phenyl-1H-pyrrolo[2,3-b]pyridine |
1261768-76-6 | 97% | 500mg |
$940.80 | 2022-03-01 | |
| Alichem | A022005339-1g |
2-Amino-6-phenyl-1H-pyrrolo[2,3-b]pyridine |
1261768-76-6 | 97% | 1g |
$1,747.20 | 2022-03-01 |
2-Amino-6-phenyl-1H-pyrrolo[2,3-b]pyridine Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 2-Amino-6-phenyl-1H-pyrrolo[2,3-b]pyridine
Recent Advances in the Study of 2-Amino-6-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS: 1261768-76-6)
2-Amino-6-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS: 1261768-76-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of kinase inhibition and anticancer therapeutics. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its therapeutic potential and the challenges associated with its development.
One of the key areas of research involving 2-Amino-6-phenyl-1H-pyrrolo[2,3-b]pyridine is its role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in various diseases, including cancer. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against specific kinases, such as JAK2 and FLT3, which are known to play a role in hematological malignancies. The compound's ability to selectively target these kinases while minimizing off-target effects makes it a promising candidate for further development.
In addition to its kinase inhibitory properties, 2-Amino-6-phenyl-1H-pyrrolo[2,3-b]pyridine has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that the compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. For instance, a recent study published in the Journal of Medicinal Chemistry reported that the compound effectively inhibited the growth of leukemia cells in vitro and in vivo, with minimal toxicity to normal cells. These findings underscore the compound's potential as a targeted therapy for certain types of cancer.
The synthesis and optimization of 2-Amino-6-phenyl-1H-pyrrolo[2,3-b]pyridine have also been a focus of recent research. Efforts have been made to improve the compound's pharmacokinetic properties, such as its solubility, bioavailability, and metabolic stability. For example, a study published in Organic & Biomolecular Chemistry described a novel synthetic route that yields the compound with high purity and yield, while also allowing for the introduction of various functional groups to enhance its biological activity. These advancements are critical for the compound's transition from the laboratory to clinical trials.
Despite these promising developments, several challenges remain in the development of 2-Amino-6-phenyl-1H-pyrrolo[2,3-b]pyridine as a therapeutic agent. One of the primary concerns is the potential for drug resistance, which is a common issue with kinase inhibitors. Additionally, the compound's long-term safety and efficacy in humans have yet to be established. Future research will need to address these challenges through comprehensive preclinical and clinical studies.
In conclusion, 2-Amino-6-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS: 1261768-76-6) represents a promising candidate for the development of targeted therapies, particularly in the context of kinase inhibition and cancer treatment. Recent studies have shed light on its biological activity, synthetic optimization, and therapeutic potential, paving the way for further investigation. However, additional research is needed to overcome the challenges associated with its development and to fully realize its clinical potential.
1261768-76-6 (2-Amino-6-phenyl-1H-pyrrolo[2,3-b]pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)